Cas no 1261973-82-3 (4-(3-Carboxyphenyl)-3-hydroxybenzoic acid)

4-(3-Carboxyphenyl)-3-hydroxybenzoic acid is a dicarboxylic acid derivative featuring both carboxyl and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its bifunctional structure allows for selective reactivity, enabling use in the preparation of complex molecules, including coordination polymers and metal-organic frameworks (MOFs). The compound's aromatic backbone and substituent positioning enhance its utility in designing ligands for catalysis or materials with tailored properties. Its high purity and stability under standard conditions ensure reliable performance in research and industrial processes. This compound is particularly valuable in studies requiring precise molecular architecture or controlled functional group interactions.
4-(3-Carboxyphenyl)-3-hydroxybenzoic acid structure
1261973-82-3 structure
Product Name:4-(3-Carboxyphenyl)-3-hydroxybenzoic acid
CAS No:1261973-82-3
MF:C14H10O5
MW:258.226204395294
MDL:MFCD18320246
CID:2766948
PubChem ID:53226158
Update Time:2025-05-28

4-(3-Carboxyphenyl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1261973-82-3
    • 4-(3-CARBOXYPHENYL)-3-HYDROXYBENZOIC ACID
    • 2'-Hydroxy[1,1'-biphenyl]-3,4'-dicarboxylic acid
    • DTXSID60689890
    • 4-(3-Carboxyphenyl)-3-hydroxybenzoic acid, 95%
    • MFCD18320246
    • 4-(3-Carboxyphenyl)-3-hydroxybenzoic acid
    • MDL: MFCD18320246
    • Inchi: 1S/C14H10O5/c15-12-7-10(14(18)19)4-5-11(12)8-2-1-3-9(6-8)13(16)17/h1-7,15H,(H,16,17)(H,18,19)
    • InChI Key: MKKKKSDVNKOZLL-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(=O)O)C=CC=1C1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 258.05282342Da
  • Monoisotopic Mass: 258.05282342Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 94.8Ų

4-(3-Carboxyphenyl)-3-hydroxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327397-5 g
4-(3-Carboxyphenyl)-3-hydroxybenzoic acid, 95%; .
1261973-82-3 95%
5g
€1159.00 2023-04-26
abcr
AB327397-5g
4-(3-Carboxyphenyl)-3-hydroxybenzoic acid, 95%; .
1261973-82-3 95%
5g
€1159.00 2025-04-21

Additional information on 4-(3-Carboxyphenyl)-3-hydroxybenzoic acid

Recent Advances in the Study of 4-(3-Carboxyphenyl)-3-hydroxybenzoic acid (CAS: 1261973-82-3)

4-(3-Carboxyphenyl)-3-hydroxybenzoic acid (CAS: 1261973-82-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have focused on elucidating its molecular mechanisms, pharmacological properties, and potential therapeutic uses. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

One of the key areas of research involving 4-(3-Carboxyphenyl)-3-hydroxybenzoic acid is its role as a modulator of enzymatic activity. Recent studies have demonstrated its ability to interact with specific enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized in vitro assays and molecular docking simulations to confirm the compound's binding affinity and selectivity for COX-2.

Another significant aspect of research on 4-(3-Carboxyphenyl)-3-hydroxybenzoic acid is its potential application in cancer therapy. A recent preprint article available on bioRxiv (2024) reported that this compound exhibits cytotoxic effects on certain cancer cell lines, particularly those associated with breast and colorectal cancers. The study employed cell viability assays and flow cytometry to assess the compound's impact on apoptosis and cell cycle progression. The findings suggest that 4-(3-Carboxyphenyl)-3-hydroxybenzoic acid may act as a pro-apoptotic agent, inducing programmed cell death in malignant cells while sparing normal cells.

In addition to its therapeutic potential, recent research has also explored the chemical synthesis and optimization of 4-(3-Carboxyphenyl)-3-hydroxybenzoic acid. A study published in Organic & Biomolecular Chemistry (2023) described a novel synthetic route for this compound, emphasizing improved yield and purity. The researchers utilized green chemistry principles, such as solvent-free reactions and catalytic methods, to enhance the sustainability of the synthesis process. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies of 4-(3-Carboxyphenyl)-3-hydroxybenzoic acid have also gained attention in recent years. A 2024 study in the European Journal of Pharmaceutical Sciences investigated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The results indicated favorable bioavailability and a relatively long half-life, which are critical parameters for its development as a therapeutic agent. Furthermore, the study highlighted the compound's low toxicity profile, supporting its potential for further clinical evaluation.

In conclusion, 4-(3-Carboxyphenyl)-3-hydroxybenzoic acid (CAS: 1261973-82-3) continues to be a subject of intense research due to its diverse pharmacological properties and therapeutic potential. Recent studies have shed light on its anti-inflammatory, anticancer, and pharmacokinetic characteristics, paving the way for future investigations. As research progresses, this compound may emerge as a valuable candidate for drug development, addressing unmet medical needs in various disease areas.

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